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Compound of Interest

Compound Name: Tonalide

cat. No.: B1682433

An In-depth Technical Guide to Tonalide: Chemical Structure, Properties, and Analysis

Introduction

Tonalide, also known by its trade names Fixolide and AHTN (7-Acetyl-1,1,3,4,4,6-
hexamethyltetralin), is a synthetic polycyclic musk widely utilized as a fragrance ingredient in a
vast array of consumer products.[1] Its popularity in cosmetics, detergents, perfumes, and other
personal care items stems from its persistent, warm, and powdery musk scent, as well as its
efficacy as a fragrance fixative.[2][3] Chemically classified as a tetralin ketone, Tonalide has
been a significant component of the fragrance industry since its discovery in 1954.[2][3]

This technical guide provides a comprehensive overview of Tonalide, detailing its chemical and
physical properties, synthesis, metabolic pathways, toxicological profile, and a standard
analytical protocol for its detection. This document is intended for researchers, scientists, and
professionals in drug development and environmental science who require detailed technical
information on this compound.

Chemical and Physical Properties

Tonalide is a white crystalline solid at room temperature.[1] Its chemical identity and key
physicochemical properties are summarized in the tables below. It is important to note that two
CAS numbers, 21145-77-7 and 1506-02-1, are assigned to Tonalide. This is due to an initial
error in the reported molecular structure by one company, which was subsequently corrected;
both numbers refer to the same chemical substance.[4][5]

Table 1: Chemical Identification of Tonalide
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Identifier Value
1-(5,6,7,8-Tetrahydro-3,5,5,6,8,8-hexamethyl-2-
IUPAC Name
naphthalenyl)ethanone[6]
Synonyms Tonalide, AHTN, Fixolide, Musk Tetralin[4]
CAS Number 21145-77-7, 1506-02-1[7][8]

Molecular Formula

C1sH260]9]

Molecular Weight

258.40 g/mol [4][9]

Chemical Structure

Table 2: Physicochemical Properties of Tonalide

Property Value Source(s)
White crystalline powder or

Appearance [1114]
chunks

Melting Point 50-60 °C [1][10]

Boiling Point ~326 °C at 1 atm [10][11]

Water Solubility 1.25 mg/L at 25 °C [51[11]

logP (Octanol/Water Partition

o 5.3-5.7 [5][11]

Coefficient)

Vapor Pressure 0.0682 Pa at 25 °C [11]

Flash Point >100 °C [71[10]

Solubility in Organic Solvents

Soluble in ethanol, chloroform,
[10][12]
and ethyl acetate

Synthesis of Tonalide

The commercial synthesis of Tonalide is typically achieved through a two-step process

involving a Friedel-Crafts reaction followed by acetylation.
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» Alkylation/Cyclization: The first step involves the reaction of p-cymene with an alkene, such
as 3,3-dimethyl-1-butene or 2,3-dimethyl-1-butene, in the presence of a Lewis acid catalyst
like aluminum chloride (AICIz).[13][14] This reaction forms the hexamethyltetralin
intermediate.

o Acetylation: The intermediate is then acetylated using an acetylating agent, such as acetyl
chloride or chloroacetic acid, again in the presence of a Lewis acid catalyst, to yield the final
Tonalide product.[13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1682433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

